Cas no 2229010-90-4 (tert-butyl N-2-(3-hydroxy-2,2-dimethylpropyl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(3-hydroxy-2,2-dimethylpropyl)-5-methoxyphenylcarbamate
• CAS No: 2229010-90-4
• MF: C₁₇H₂₇NO₄
• MW: 309.400585412979
• CID: 6456053
• PubChem ID: 165755504
• Update Time: 2025-06-08

tert-butyl N-2-(3-hydroxy-2,2-dimethylpropyl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-hydroxy-2,2-dimethylpropyl)-5-methoxyphenylcarbamate
• EN300-1891309
• 2229010-90-4
• tert-butyl N-[2-(3-hydroxy-2,2-dimethylpropyl)-5-methoxyphenyl]carbamate

• Inchi： 1S/C17H27NO4/c1-16(2,3)22-15(20)18-14-9-13(21-6)8-7-12(14)10-17(4,5)11-19/h7-9,19H,10-11H2,1-6H3,(H,18,20)
• InChI Key： YQIDKKJYLZLLGH-UHFFFAOYSA-N
• SMILES： OCC(C)(C)CC1C=CC(=CC=1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 309.19400834g/mol
• Monoisotopic Mass: 309.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-2-(3-hydroxy-2,2-dimethylpropyl)-5-methoxyphenylcarbamate

Recent Advances in the Study of tert-butyl N-2-(3-hydroxy-2,2-dimethylpropyl)-5-methoxyphenylcarbamate (CAS: 2229010-90-4)

In recent years, the compound tert-butyl N-2-(3-hydroxy-2,2-dimethylpropyl)-5-methoxyphenylcarbamate (CAS: 2229010-90-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of tert-butyl N-2-(3-hydroxy-2,2-dimethylpropyl)-5-methoxyphenylcarbamate involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and reactivity.

One of the most notable aspects of this compound is its biological activity. Preliminary studies have demonstrated its efficacy as a modulator of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. For instance, recent in vitro and in vivo experiments have shown that the compound can inhibit key enzymes such as cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), suggesting its potential as a therapeutic agent for conditions like Alzheimer's disease and Parkinson's disease.

Furthermore, the pharmacokinetic profile of tert-butyl N-2-(3-hydroxy-2,2-dimethylpropyl)-5-methoxyphenylcarbamate has been investigated in preclinical models. Studies have reported favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its development as a drug candidate. The compound's ability to cross the blood-brain barrier (BBB) has also been confirmed, further supporting its potential for treating central nervous system (CNS) disorders.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as scalability of synthesis, potential off-target effects, and long-term toxicity need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, tert-butyl N-2-(3-hydroxy-2,2-dimethylpropyl)-5-methoxyphenylcarbamate (CAS: 2229010-90-4) represents a promising candidate for therapeutic development, particularly in the treatment of inflammatory and neurodegenerative diseases. Continued research into its mechanisms of action, optimization of its pharmacological properties, and evaluation of its safety profile will be crucial for its successful translation into clinical applications.